Cas no 936497-82-4 (8-bromo-4-chloroquinoline-3-carbonitrile)

• Product Name: 8-bromo-4-chloroquinoline-3-carbonitrile
• CAS No: 936497-82-4
• MF: C₁₀H₄BrClN₂
• MW: 267.509160041809
• MDL: MFCD09261319
• CID: 4666236
• PubChem ID: 24697244
• Update Time: 2025-08-02

8-bromo-4-chloroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-4-chloro-quinoline-3-carbonitrile
• 8-bromo-4-chloroquinoline-3-carbonitrile
• SB69974
• AS-36935
• MFCD09261319
• 936497-82-4
• AKOS000177848
• EN300-198914
• CS-0238652

• MDL： MFCD09261319
• Inchi： 1S/C10H4BrClN2/c11-8-3-1-2-7-9(12)6(4-13)5-14-10(7)8/h1-3,5H
• InChI Key： QHLROYHGQHENCI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C(C#N)=CN=C21)Cl

Computed Properties

• Exact Mass: 265.925
• Monoisotopic Mass: 265.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 8-bromo-4-chloroquinoline-3-carbonitrile

Recent Advances in the Study of 8-Bromo-4-chloroquinoline-3-carbonitrile (CAS: 936497-82-4)

The compound 8-bromo-4-chloroquinoline-3-carbonitrile (CAS: 936497-82-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its quinoline core substituted with bromo, chloro, and cyano functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for anticancer, antimicrobial, and anti-inflammatory agents, highlighting its importance in modern pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 8-bromo-4-chloroquinoline-3-carbonitrile in the development of kinase inhibitors. The researchers utilized this compound as a key intermediate to synthesize a series of novel derivatives targeting protein kinases involved in cancer progression. The study reported that the bromo and chloro substituents at the 8 and 4 positions, respectively, significantly enhanced the binding affinity of the derivatives to the ATP-binding site of the kinases. Molecular docking simulations further confirmed the importance of the cyano group at the 3-position in stabilizing interactions with key amino acid residues in the kinase domain.

In another recent publication in Bioorganic & Medicinal Chemistry Letters (2024), scientists explored the antimicrobial properties of 8-bromo-4-chloroquinoline-3-carbonitrile derivatives. The study demonstrated that modifications at the 3-position of the quinoline ring led to compounds with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit essential enzymes involved in cell wall biosynthesis.

Recent advancements in synthetic methodologies have also focused on improving the efficiency of producing 8-bromo-4-chloroquinoline-3-carbonitrile. A 2023 study in Organic Process Research & Development described a novel catalytic system for the one-pot synthesis of this compound, achieving higher yields (85-90%) compared to traditional multi-step approaches. This development is particularly significant for scaling up production while maintaining cost-effectiveness, which is crucial for its broader application in pharmaceutical manufacturing.

The pharmacological potential of 8-bromo-4-chloroquinoline-3-carbonitrile extends beyond its direct biological activities. Current research indicates its utility as a fluorescent probe for bioimaging applications. A 2024 study in Analytical Chemistry reported that derivatives of this compound exhibit strong fluorescence properties with large Stokes shifts, making them suitable for tracking cellular processes and drug distribution in biological systems. This dual functionality as both a therapeutic agent and imaging probe positions 8-bromo-4-chloroquinoline-3-carbonitrile as a valuable tool in theranostic applications.

Despite these promising developments, challenges remain in the clinical translation of 8-bromo-4-chloroquinoline-3-carbonitrile-based compounds. Recent pharmacokinetic studies have highlighted the need for further optimization of these molecules to improve their metabolic stability and bioavailability. Ongoing research efforts are focusing on structural modifications to address these limitations while maintaining or enhancing the desired biological activities. The continuous exploration of this compound and its derivatives underscores its potential to contribute significantly to the development of new therapeutic agents in the coming years.